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Compound of Interest |

6-Nitro-1,2,3,4-
Compound Name: tetrahydroisoquinoline

hydrochloride

Cat. No.: B569340

\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the safe handling, storage, and use of
6-Nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 174648-98-7). This compound
is a valuable intermediate in the synthesis of various bioactive molecules and sees significant
use in neuropharmacology research.[1]

Chemical and Physical Properties

6-Nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride is a solid, typically appearing as a
white to off-white crystalline powder.[2] A summary of its key chemical and physical properties
Is provided in the table below.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b569340?utm_src=pdf-interest
https://www.benchchem.com/product/b569340?utm_src=pdf-body
https://www.chemimpex.com/products/20556
https://www.benchchem.com/product/b569340?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/sds/sial/phr1853
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Source

CAS Number 174648-98-7 [3]

Molecular Formula CoH11CIN202 [3][4]

Molecular Weight 214.65 g/mol [31[4]
White to off-white crystalline

Appearance (2]
powder

Purity > 99% (HPLC)

1,2,3,4-tetrahydro-6-nitro-

Isoquinoline Hydrochloride; 6-
Synonyms NITRO-1,2,3,4- [3]

TETRAHYDROISOQUINOLIN

E HCL

Hazard Identification and Safety Precautions

While a specific, comprehensive Material Safety Data Sheet (MSDS) for 6-Nitro-1,2,3,4-
tetrahydroisoquinoline hydrochloride is not readily available, data from closely related
compounds, such as 7-Nitro-1,2,3,4-tetrahydroquinoline, indicate that this compound should be
handled with care. The primary hazards are expected to be:

Skin Irritation: May cause skin irritation.[2][5]

Eye Irritation: May cause serious eye irritation.[2][5]

Harmful if Swallowed: May be harmful if ingested.[2]

Respiratory Irritation: May cause respiratory irritation.[2]

Precautionary Statements:
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Category Precautionary Statement

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[2] P264: Wash
skin thoroughly after handling.[2][5] P270: Do

not eat, drink or smoke when using this product.

Prevention

[6] P280: Wear protective gloves/protective

clothing/eye protection/face protection.[5][6]

P301 + P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.
[2] P302 + P352: IF ON SKIN: Wash with plenty
Response of soap and water.[2] P305 + P351 + P338: IF
IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

P403: Store in a well-ventilated place.[6] P405:

Storage
Store locked up.[6][7]

) P501: Dispose of contents/container to an
Disposal .
approved waste disposal plant.[7]

Handling and Storage Protocols

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
the safety of laboratory personnel.

Personal Protective Equipment (PPE)

A standardized workflow for donning and doffing PPE should be followed to minimize exposure.

Donning PPE Chemical Handling Doffing PPE

Safety Goggles/Face Shield }—> Face Shield/Goggles }—>

Lab Coat [—| Nitrile Gloves Gloves [— Lab Coat

—>|Weighing and Preparing Solutions in a Fume Hood|—>
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Caption: Personal Protective Equipment (PPE) workflow.

Storage Conditions

To ensure stability, 6-Nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride should be stored
under the following conditions:

Parameter Recommendation

Temperature 0-8°C

Inert atmosphere (e.g., Argon or Nitrogen) is

Atmosphere

recommended for long-term storage.
Light Store in a dark place.[5]
Container Keep container tightly closed.[5]

Spill and Waste Disposal

In the event of a spill, appropriate procedures must be followed to prevent exposure and
environmental contamination.
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Spill Occurs

:

Evacuate Immediate Area

:

Ensure Adequate Ventilation

:

Don Appropriate PPE

:

Contain Spill with Inert Material

:

Collect Spill into a Labeled Waste Container

:

Decontaminate Spill Area

:

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Spill cleanup and waste disposal workflow.

Experimental Protocols
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Given its role as a synthetic intermediate and its use in neuropharmacology, the following are
generalized protocols for its application.

Preparation of a Stock Solution

This protocol outlines the preparation of a 10 mM stock solution, a common starting point for
many experimental procedures.

Materials:

6-Nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride

Dimethyl sulfoxide (DMSO) or another suitable solvent

Vortex mixer

Calibrated analytical balance

Appropriate volumetric flasks and pipettes
Procedure:
o Calculate the required mass:
o For 10 mL of a 10 mM solution:
= Mass (g) = 10 mmol/L * 0.010 L * 214.65 g/mol = 0.021465 g (21.47 mg)
e Weigh the compound:

o In a chemical fume hood, carefully weigh out the calculated mass of the compound onto
weighing paper.

» Dissolve the compound:
o Transfer the weighed compound to a 10 mL volumetric flask.

o Add a small amount of DMSO (e.g., 5 mL) to dissolve the solid.
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o Vortex the solution until the solid is completely dissolved.

e Bring to final volume:

o Once dissolved, add DMSO to the volumetric flask until the meniscus reaches the 10 mL
mark.

o Storage of the stock solution:

o Store the stock solution in a tightly sealed vial at -20°C for short-term storage or -80°C for
long-term storage.
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Calculate Mass of Compound

:

Weigh Compound in Fume Hood

:

Dissolve in Solvent (e.g., DMSO)

:

Vortex to Ensure Complete Dissolution

:

Bring to Final Volume

:

Store Aliquots at -20°C or -80°C

Click to download full resolution via product page

Caption: Protocol for preparing a stock solution.

Use in Synthesis
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6-Nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride serves as a key building block for
more complex molecules, particularly in the development of novel pharmaceuticals targeting
neurological disorders.[1] The nitro group enhances its reactivity, making it suitable for various
chemical transformations.[1] Synthetic procedures will be highly specific to the target molecule
and will require consultation of relevant chemical literature.

Use in Neuropharmacology Research

This compound and its derivatives are utilized to study neurotransmitter systems and have
shown potential in modulating their activity.[1] Research in this area may involve in vitro studies
on neuronal cell cultures or in vivo studies in animal models to investigate its effects on
dopaminergic pathways and potential neuroprotective properties.[1] Specific experimental
designs will be dictated by the research question and should be developed in accordance with
established neuropharmacological methods.

First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation o )
difficult, give oxygen.[7]

Immediately wash off with soap and plenty of
Skin Contact water while removing all contaminated clothing

and shoes.[7]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.[5]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[7]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b569340?utm_src=pdf-body
https://www.chemimpex.com/products/20556
https://www.chemimpex.com/products/20556
https://www.chemimpex.com/products/20556
https://www.chemimpex.com/products/20556
https://www.chemicalbook.com/msds/6-nitro-1-2-3-4-tetrahydroquinoline.pdf
https://www.chemicalbook.com/msds/6-nitro-1-2-3-4-tetrahydroquinoline.pdf
https://www.tcichemicals.com/BE/en/sds/N0955_EU_6N.pdf
https://www.chemicalbook.com/msds/6-nitro-1-2-3-4-tetrahydroquinoline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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